5-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenesulfonamide

• IUPAC Name: 5-chloro-N-[3-(2-oxopyrrolidin-1-yl)propyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C11H15ClN2O3S2/c12-9-4-5-11(18-9)19(16,17)13-6-2-8-14-7-1-3-10(14)15/h4-5,13H,1-3,6-8H2
• InChI Key: UWQJRIGLHNUDGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCNS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C11H15ClN2O3S2
• Molecular Weight: 322.8 g/mol

Description

5-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenesulfonamide, also known as CP-690,550, is a synthetic compound that belongs to the class of Janus kinase inhibitors. It is a small molecule that inhibits the activity of Janus kinases, which are enzymes involved in the signaling pathway of cytokines. CP-690,550 has been extensively studied for its potential therapeutic applications in various inflammatory and autoimmune diseases.

Mechanism of Action

5-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenesulfonamide inhibits the activity of Janus kinases, which are enzymes involved in the signaling pathway of cytokines. By blocking the activity of Janus kinases, this compound prevents the activation of downstream signaling pathways, leading to the suppression of the immune response and the reduction of pro-inflammatory cytokine production.
Biochemical and Physiological Effects
This compound has been shown to effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in preclinical models. It also suppresses the immune response by inhibiting the activity of T cells and B cells. This compound has a relatively short half-life and is rapidly metabolized in the liver.

Advantages and Limitations for Lab Experiments

5-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenesulfonamide has several advantages for lab experiments, including its high potency and selectivity for Janus kinases. It is also relatively easy to synthesize and has been extensively studied for its pharmacological properties. However, this compound has a relatively short half-life and is rapidly metabolized in the liver, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for the study of 5-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenesulfonamide. One area of interest is the development of more potent and selective Janus kinase inhibitors that can effectively target specific cytokine signaling pathways. Another area of interest is the investigation of the potential therapeutic applications of this compound in other inflammatory and autoimmune diseases, such as multiple sclerosis and lupus. Additionally, further research is needed to better understand the pharmacokinetics and pharmacodynamics of this compound in humans.

Scientific Research Applications

5-chloro-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-2-thiophenesulfonamide has been studied for its potential therapeutic applications in various inflammatory and autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has been shown to effectively reduce the production of pro-inflammatory cytokines and suppress the immune response in preclinical models.